N1-(2-cyanophenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C21H21N5O3/c22-13-17-3-1-2-4-18(17)25-20(28)19(27)24-14-15-7-11-26(12-8-15)21(29)16-5-9-23-10-6-16/h1-6,9-10,15H,7-8,11-12,14H2,(H,24,27)(H,25,28)
• InChI Key: VPFSOFZWLCREME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC=CC=C2C#N)C(=O)C3=CC=NC=C3
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

N1-(2-cyanophenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide, also known as CMIO, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Mamedov et al. (2016) discusses a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which is applicable to the synthesis of N-(2-carboxyphenyl)aryloxalmonoamides. This method is operationally simple and high yielding, providing a useful formula for both anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Pharmacological Applications

• The paper by Boechat et al. (2011) examines the preparation of various 4-substituted N-phenyl-1,2,3-triazole derivatives using click chemistry. These derivatives were screened for antimicrobial activity against Mycobacterium tuberculosis, indicating the potential of developing new derivatives for treating mycobacterial infections (Boechat et al., 2011).

Biological Activity

• A study by Dugovic et al. (2009) evaluates the role of Orexin-1 receptors and the effects of various antagonists in sleep modulation in rats. It provides insights into the neuropharmacological effects of certain compounds and their potential therapeutic implications (Dugovic et al., 2009).

Chemical Analysis and Detection Techniques

• The work by Musfeld et al. (2001) optimizes and validates an HPLC method for measuring endogenous N1-methylnicotinamide in biological fluids. This method has the required sensitivity and selectivity for measuring NMN, enabling the non-invasive determination of renal secretory capacity (Musfeld et al., 2001).